Cas no 2384655-11-0 (3-(1,1-difluoroethyl)-1-methyl-1H-pyrazole-5-sulfonyl chloride)

3-(1,1-Difluoroethyl)-1-methyl-1H-pyrazole-5-sulfonyl chloride is a specialized sulfonyl chloride derivative with a pyrazole core, featuring a 1,1-difluoroethyl substituent at the 3-position. This compound is primarily utilized as a key intermediate in organic synthesis, particularly in the preparation of sulfonamides and other sulfonyl-containing compounds. Its reactive sulfonyl chloride group enables efficient coupling with amines or other nucleophiles, facilitating the construction of complex molecular architectures. The presence of the difluoroethyl group enhances lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical applications. The compound’s well-defined structure and high purity ensure consistent performance in synthetic workflows. Proper handling is required due to its moisture sensitivity and reactivity.

3-(1,1-difluoroethyl)-1-methyl-1H-pyrazole-5-sulfonyl chloride structure

2384655-11-0 structure

Product Name:3-(1,1-difluoroethyl)-1-methyl-1H-pyrazole-5-sulfonyl chloride

CAS No:2384655-11-0

MF:C₆H₇ClF₂N₂O₂S

MW:244.646785974503

CID:6080631

PubChem ID:165981926

Update Time:2025-10-28

3-(1,1-difluoroethyl)-1-methyl-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 3-(1,1-difluoroethyl)-1-methyl-1H-pyrazole-5-sulfonyl chloride
- EN300-1694176
- 2384655-11-0
- Inchi： 1S/C6H7ClF2N2O2S/c1-6(8,9)4-3-5(11(2)10-4)14(7,12)13/h3H,1-2H3
- InChI Key： GRFHPPOUPILBCM-UHFFFAOYSA-N
- SMILES： ClS(C1=CC(C(C)(F)F)=NN1C)(=O)=O

Computed Properties

Exact Mass: 243.9884827g/mol
Monoisotopic Mass: 243.9884827g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 316
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 60.3Å²

3-(1,1-difluoroethyl)-1-methyl-1H-pyrazole-5-sulfonyl chloride Pricemore >>

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Enamine	EN300-1694176-0.05g	3-(1,1-difluoroethyl)-1-methyl-1H-pyrazole-5-sulfonyl chloride	2384655-11-0	95%	0.05g	$528.0	2023-09-20
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